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Compound of Interest

Compound Name: 4,4'-Dicyanobenzophenone

Cat. No.: B135262 Get Quote

Note to the Reader: Extensive research did not yield any specific applications or established

protocols for the use of 4,4'-Dicyanobenzophenone in 3D printing. This compound, with its

electron-withdrawing cyano groups, is not a commonly documented photoinitiator for this

application.

Therefore, these application notes and protocols are provided for a structurally related and

well-documented benzophenone derivative that is effectively used in 3D printing: 4,4'-bis(N,N-

diethylamino)benzophenone (DEABP). DEABP features electron-donating diethylamino

groups, which significantly influence its photochemical properties, making it an efficient Type II

photoinitiator.

Application Notes: 4,4'-bis(N,N-
diethylamino)benzophenone (DEABP) in 3D Printing
Introduction
4,4'-bis(N,N-diethylamino)benzophenone, also known as DEABP or Michler's ethyl ketone, is a

highly efficient Type II photoinitiator used in free-radical photopolymerization.[1] It is particularly

valuable in stereolithography (SLA) and Digital Light Processing (DLP) 3D printing, where it is

used to initiate the curing of photosensitive resins upon exposure to UV or near-UV light.[1]

DEABP functions as a hydrogen abstraction-type photoinitiator, requiring a co-initiator or

synergist, typically a tertiary amine, to generate the radicals necessary for polymerization.[1] Its

strong absorption in the UVA range makes it suitable for use with common 3D printer light

sources, such as 405 nm LEDs.[1]
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Mechanism of Action: Type II Photoinitiation
The photopolymerization process initiated by DEABP in the presence of an amine synergist

can be described in the following steps:

Photoexcitation: Upon absorption of UV light (hν), the DEABP molecule is promoted from its

ground state to an excited singlet state, which then rapidly undergoes intersystem crossing

to a more stable, longer-lived triplet state (DEABP*).

Hydrogen Abstraction: The excited triplet state of DEABP abstracts a hydrogen atom from

the synergist (e.g., an amine), resulting in the formation of a ketyl radical and an amine-

derived radical.

Initiation: The amine-derived radical is typically the primary species that initiates the

polymerization of monomer and oligomer chains (e.g., acrylates or methacrylates).

Propagation: The initiated radical chain propagates by reacting with other monomer units,

leading to the formation of a cross-linked polymer network, thus solidifying the liquid resin.
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Mechanism of Type II photoinitiation with DEABP.

Applications in 3D Printing
DEABP is particularly effective as a co-initiator in dental 3D printing resins.[1] When added to a

binary photoinitiating system, such as camphorquinone (CQ) and an amine, DEABP has been

shown to significantly enhance the degree of conversion (DC) of the photopolymer resin.[1] A

higher DC is correlated with improved mechanical properties, lower residual monomer content,

and better overall stability of the final printed object.[1] The use of DEABP can also increase

the initial velocity of polymerization, which can lead to faster printing times.[1]

Quantitative Data
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The addition of DEABP to a photocurable resin for dental 3D printing has a significant impact

on the degree of conversion (DC). The following table summarizes data from a study

investigating the effect of adding 1.0 wt% DEABP to a resin formulation containing Bisphenol A

glycerolate dimethacrylate (BisGMA), triethylene glycol dimethacrylate (TEGDMA),

camphorquinone (CQ), and ethyl-4-dimethylaminobenzoate (DMAEMA).[1]

Light-Irradiation Time
(seconds)

Degree of Conversion (%) -
DEABP-free Resin

Degree of Conversion (%) -
DEABP-containing Resin

10 33.01 37.73

30 44.98 51.53

60 50.84 58.12

180 56.76 65.04

300 58.07 67.38

Data sourced from a study on

dental photopolymers.[1]

Experimental Protocols
Formulation of a DEABP-Containing 3D Printing Resin
This protocol describes the preparation of a photocurable resin for use in an SLA or DLP 3D

printer, based on formulations used in dental applications.[1]

Materials:

Monomers:

Bisphenol A glycerolate dimethacrylate (BisGMA) (70.0 wt%)

Triethylene glycol dimethacrylate (TEGDMA) (30.0 wt%)

Photoinitiator System:

Camphorquinone (CQ) (0.5 wt% of the monomer mixture)
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Ethyl-4-dimethylaminobenzoate (DMAEMA) (1.0 wt% of the monomer mixture)

4,4'-bis(N,N-diethylamino)benzophenone (DEABP) (1.0 wt% of the monomer mixture)

Equipment:

Amber glass bottle or other light-blocking container

Analytical balance

Magnetic stirrer and stir bar

Heating mantle or hotplate (optional)

Procedure:

In a light-blocking container, weigh and combine the BisGMA and TEGDMA monomers to

create the resin base.

Add the photoinitiator system components (CQ, DMAEMA, and DEABP) to the monomer

mixture.

Seal the container and place it on a magnetic stirrer.

Agitate the mixture for approximately 2 hours at room temperature (25°C) until all

components are fully dissolved and the resin is homogeneous. Gentle heating (to no more

than 50°C) can be used to aid dissolution if necessary, but allow the resin to cool to room

temperature before use.

Store the formulated resin in a cool, dark place.

3D Printing and Curing Protocol
This protocol outlines the general steps for printing and post-processing a 3D object using the

formulated DEABP-containing resin.

Equipment:

DLP or SLA 3D printer with a 405 nm light source

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Washing station with isopropyl alcohol (IPA)

UV post-curing chamber

Digital calipers

Fourier-Transform Infrared (FTIR) Spectrometer (for characterization)
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Experimental workflow for 3D printing with DEABP resin.
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Procedure:

Printing:

Load the formulated resin into a compatible 3D printer.

Set the printing parameters. For a light source with an intensity of approximately 840

mW/cm², layer exposure times can be varied to optimize print quality and curing.[1]

Print the desired 3D object.

Cleaning:

Carefully remove the printed object from the build platform.

Wash the object in a bath of isopropyl alcohol (IPA) to remove any uncured resin from the

surface. An ultrasonic bath can be used for more thorough cleaning.

Post-Curing:

Place the cleaned object in a UV post-curing chamber.

Expose the object to UV light for a specified duration to ensure complete polymerization

and to maximize the mechanical properties of the final part.

Characterization (Optional):

To determine the degree of conversion (DC), FTIR spectroscopy can be used.[1] The DC

is calculated by comparing the peak height of the aliphatic C=C bond (around 1638 cm⁻¹)

before and after curing, relative to an internal standard peak (e.g., an aromatic C=C bond

around 1608 cm⁻¹).[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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